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Compound of Interest

Compound Name: Solvent Yellow 21

Cat. No.: B1141520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of Solvent Yellow 21, a metal-

complex azo dye. The following sections detail its alternative names and synonyms, key

quantitative data, and representative experimental protocols for its synthesis and analysis. This

document is intended to serve as a valuable resource for professionals in research and

development.

Nomenclature and Identification
Solvent Yellow 21 is known by a multitude of synonyms and trade names across various

industries. Accurate identification is crucial for scientific and regulatory purposes. The primary

identifiers are its CAS Registry Number, 5601-29-6, and its Colour Index Name, C.I. 18690.[1]

[2][3] A comprehensive list of its alternative names is provided in the table below.
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Category Name/Identifier

Common Name Solvent Yellow 21

CAS Registry Number 5601-29-6[1][3]

Colour Index (C.I.) Name C.I. 18690[2][3]

EINECS Number 227-022-5[3]

Synonyms & Trade Names

Acid Yellow 59, Acid Yellow 121, AP Yellow 21,

Atul Anodal Fast Yellow R, Bricosol Yellow K2R,

Caprozol Brilliant Yellow 2K, Complesol Yellow

6120, Dikai Solvent Yellow 21, Filamid Yellow R,

Intraplast Yellow GRW, Lampranol Light Yellow

2RN, Lampronol Yellow 2RN, Meco Fast Yellow

Y-20, Neutral Yellow 2GL, Oil Yellow 2G, Oil

Yellow 120, Oil Yellow 801, Orgalon Yellow 120,

Rathipon Fast Yellow R, Rosafast Yellow M2R,

Solvent Yellow B, Technosol Fast Yellow R,

Zapon Fast Yellow R, Zapon Yellow 156.[1][2][4]

[5]

IUPAC Name

hydrogen bis[2-[(4,5-dihydro-3-methyl-5-oxo-1-

phenyl-1H-pyrazol-4-

yl)azo]benzoato(2-)]chromate(1-)

Physicochemical and Quantitative Data
The following table summarizes the key physicochemical properties of Solvent Yellow 21. This

data is essential for its application in various formulations and for understanding its behavior in

different matrices.
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Property Value

Molecular Formula C₃₄H₂₅CrN₈O₆[3]

Molecular Weight 693.62 g/mol [6]

Appearance Dark yellow powder.[5][7]

Boiling Point 461.9 °C at 760 mmHg[3]

Density 1.445 g/cm³ at 20°C[3]

Water Solubility
170.1 mg/L at 20°C.[3] Slightly soluble in water.

[7]

Solubility in Organic Solvents
Freely soluble in ethylene glycol ether and DMF.

[7] Soluble in ethanol.[7]

Heat Resistance Stable above 180°C[5]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Solvent Yellow 21 is not

readily available in peer-reviewed literature, a representative procedure can be outlined based

on the well-established synthesis of chromium-complex azo dyes.

Representative Synthesis of a 1:2 Chromium-Azo
Complex
The synthesis of Solvent Yellow 21 involves a multi-step process, beginning with the formation

of an azo dye, followed by metallization with a chromium salt.[5]

Step 1: Diazotization of an Aromatic Amine An aromatic amine, such as 2-aminobenzoic acid, is

diazotized using sodium nitrite in the presence of a strong acid (e.g., hydrochloric acid) at a low

temperature (0-5°C) to form a diazonium salt.[5]

Step 2: Azo Coupling The resulting diazonium salt is then coupled with a suitable coupling

agent, in this case, a pyrazolone derivative like 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one.[5]

This reaction is typically carried out in an alkaline solution.
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Step 3: Metallization The synthesized azo dye is then complexed with a chromium salt. The

dye is dissolved in a suitable solvent, such as formamide, and heated with a chromium source,

like chromium formate, at an elevated temperature (e.g., 113-115°C) for several hours. This

results in the formation of a 1:2 chromium complex, where one chromium ion is coordinated

with two dye molecules.[5]

Step 4: Purification The crude product is purified to remove unreacted starting materials and

byproducts. A common method for purifying solvent dyes involves dissolving the crude dye in a

suitable water-miscible solvent with a high boiling point, filtering out any insoluble impurities,

and then precipitating the purified dye by adding the solution to a large excess of deionized

water. The precipitated dye is then collected by filtration, washed, and dried.

Analytical Characterization
The characterization of Solvent Yellow 21 and similar metal-complex dyes typically involves a

combination of spectroscopic and chromatographic techniques.

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be

employed to assess the purity of the dye and to quantify its concentration in various

samples. A C18 column with a gradient elution using a mobile phase of water and a suitable

organic solvent (e.g., methanol or acetonitrile) is a common setup for the analysis of solvent

dyes.[8]

UV-Visible Spectroscopy: This technique is used to determine the maximum absorption

wavelength (λmax) of the dye, which is characteristic of its color. The formation of the metal

complex can be confirmed by a shift in the λmax compared to the unmetallized dye.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional

groups present in the dye molecule and to confirm the coordination of the metal to the dye

ligand.

Elemental Analysis: This method is used to determine the elemental composition of the

synthesized dye, which helps in confirming its molecular formula.
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Caption: A simplified workflow for the synthesis of Solvent Yellow 21.

Classification of Solvent Yellow 21
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Caption: Hierarchical classification of Solvent Yellow 21.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to Solvent Yellow 21:
Nomenclature, Properties, and Methodologies]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1141520#alternative-names-and-synonyms-for-
solvent-yellow-21]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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